Cas no 17331-54-3 (Trichloroethyl Phosphate Biscyclohexylamine)

• Product Name: Trichloroethyl Phosphate Biscyclohexylamine
• CAS No: 17331-54-3
• MF: C₈H₁₇Cl₃NO₄P
• MW: 328.557640790939
• CID: 2086641
• Update Time: 2025-07-09

Trichloroethyl Phosphate Biscyclohexylamine Chemical and Physical Properties

Names and Identifiers

• Trichloroethyl Phosphate Cyclohexylamine
• UBHYZRPIYSOSIV-UHFFFAOYSA-N
• Trichloroethyl Phosphate Biscyclohexylamine

• Inchi： 1S/C6H13N.C2H4Cl3O4P/c7-6-4-2-1-3-5-6;3-2(4,5)1-9-10(6,7)8/h6H,1-5,7H2;1H2,(H2,6,7,8)
• InChI Key： YRNOQGAVYPJDDM-UHFFFAOYSA-N
• SMILES： NC1CCCCC1.C(C(Cl)(Cl)Cl)OP(O)(O)=O

Additional information on Trichloroethyl Phosphate Biscyclohexylamine

Comprehensive Overview of Trichloroethyl Phosphate Biscyclohexylamine (CAS No. 17331-54-3)

Trichloroethyl Phosphate Biscyclohexylamine (CAS No. 17331-54-3) is a specialized chemical compound widely recognized for its unique properties and applications in industrial and research settings. This compound, often referred to by its abbreviated name TEP-BCA, combines the functionalities of trichloroethyl phosphate and biscyclohexylamine, making it a versatile additive in various formulations. Its molecular structure and chemical stability have garnered significant attention, particularly in sectors focusing on advanced material science and specialty chemicals.

The growing interest in Trichloroethyl Phosphate Biscyclohexylamine is driven by its potential in enhancing the performance of polymers and coatings. Researchers and manufacturers are increasingly exploring its role as a flame retardant and plasticizer, addressing the demand for safer and more efficient materials. With the rise of sustainable chemistry and green manufacturing, this compound is being evaluated for its environmental impact and compatibility with eco-friendly processes. Questions like "How does TEP-BCA improve material durability?" or "What are the alternatives to traditional flame retardants?" highlight the compound's relevance in contemporary discussions.

From a technical perspective, CAS No. 17331-54-3 exhibits excellent thermal stability and low volatility, making it suitable for high-temperature applications. Its compatibility with a wide range of polymers, including polyurethanes and epoxy resins, has led to its adoption in automotive, aerospace, and electronics industries. The compound's ability to act as a synergistic additive further enhances its value, as it can work in tandem with other chemicals to achieve superior performance. This has sparked queries such as "What are the synergistic effects of TEP-BCA in polymer blends?" and "How does it compare to other phosphate-based additives?"

In addition to its industrial applications, Trichloroethyl Phosphate Biscyclohexylamine is also studied for its potential in niche research areas. For instance, its role in advanced battery materials and energy storage systems is under investigation, aligning with the global push toward renewable energy solutions. The compound's unique chemical profile makes it a candidate for improving the safety and efficiency of next-generation batteries, a topic frequently searched as "innovative materials for energy storage." This intersection of chemistry and sustainability underscores its importance in modern scientific endeavors.

Safety and handling of TEP-BCA are critical considerations for laboratories and production facilities. While the compound is not classified under restricted categories, proper storage and handling protocols must be followed to ensure workplace safety. FAQs like "What are the best practices for storing TEP-BCA?" and "How to mitigate exposure risks?" reflect user concerns. Manufacturers often provide detailed material safety data sheets (MSDS) to guide users in handling the compound responsibly.

The market for Trichloroethyl Phosphate Biscyclohexylamine is expected to grow as industries continue to seek high-performance additives. Its adaptability to evolving regulatory standards and environmental requirements positions it as a forward-thinking solution. Searches such as "future trends in specialty chemicals" and "emerging applications of phosphate esters" indicate a sustained interest in this compound. As research progresses, new applications and optimized formulations are likely to emerge, further solidifying its role in advanced material science.

In summary, Trichloroethyl Phosphate Biscyclohexylamine (CAS No. 17331-54-3) stands out as a multifaceted compound with broad industrial and research potential. Its combination of thermal stability, compatibility, and synergistic effects makes it a valuable asset in modern chemistry. By addressing user queries and aligning with trending topics like sustainability and energy storage, this overview highlights the compound's significance while ensuring readability and SEO optimization. For professionals and researchers, understanding the capabilities and applications of TEP-BCA is essential for leveraging its full potential.